Cas no 1258652-07-1 ((4,5-dihydro-1,2-oxazol-3-yl)methanamine)

• Product Name: (4,5-dihydro-1,2-oxazol-3-yl)methanamine
• CAS No: 1258652-07-1
• MF: C₄H₈N₂O
• MW: 100.119120597839
• MDL: MFCD17480523
• CID: 5168002
• PubChem ID: 50989756
• Update Time: 2025-08-04

(4,5-dihydro-1,2-oxazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydro-1,2-oxazol-3-ylmethanamine
• (4,5-dihydro-1,2-oxazol-3-yl)methanamine

• MDL： MFCD17480523
• Inchi： 1S/C4H8N2O/c5-3-4-1-2-7-6-4/h1-3,5H2
• InChI Key： MHFBJJKCSNFJEO-UHFFFAOYSA-N
• SMILES： O1CCC(CN)=N1

Computed Properties

• Exact Mass: 100.063662883g/mol
• Monoisotopic Mass: 100.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines

Additional information on (4,5-dihydro-1,2-oxazol-3-yl)methanamine

Comprehensive Overview of (4,5-dihydro-1,2-oxazol-3-yl)methanamine (CAS No. 1258652-07-1)

(4,5-dihydro-1,2-oxazol-3-yl)methanamine, with the CAS number 1258652-07-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule, characterized by its unique oxazole ring structure, serves as a versatile building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals are increasingly exploring its potential due to its bioactive properties and structural adaptability.

The compound's oxazole core is a five-membered heterocycle containing both nitrogen and oxygen atoms, which contributes to its electron-rich nature and high reactivity. This makes (4,5-dihydro-1,2-oxazol-3-yl)methanamine a valuable intermediate in the development of drug candidates, particularly for targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with the growing demand for precision medicine solutions.

In the context of green chemistry and sustainable synthesis, CAS 1258652-07-1 has emerged as a focal point for optimizing catalytic processes and reducing environmental footprints. Its compatibility with microwave-assisted synthesis and flow chemistry techniques underscores its relevance in modern laboratory automation trends. Additionally, the compound's amine functional group enables facile derivatization, making it a preferred choice for combinatorial chemistry libraries.

From a commercial perspective, (4,5-dihydro-1,2-oxazol-3-yl)methanamine is often searched alongside terms like "high-purity heterocyclic compounds", "pharmaceutical intermediates supplier", and "custom synthesis services". These queries reflect the compound's industrial applicability and the need for reliable sourcing in R&D pipelines. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a topic frequently discussed in quality control forums.

The rise of AI-driven drug discovery has further amplified interest in CAS 1258652-07-1, as computational models predict its utility in structure-activity relationship (SAR) studies. Its molecular weight (141.16 g/mol) and logP values are frequently analyzed in bioavailability predictions, addressing common search queries like "optimizing drug-like properties". Furthermore, its stability under physiological pH conditions makes it a candidate for prodrug development, a trending topic in pharmacokinetics research.

In material science, the compound's rigid heterocyclic scaffold is exploited for designing organic semiconductors and ligands for metal-organic frameworks (MOFs). These applications resonate with searches for "next-generation electronic materials" and "functionalized small molecules". Its thermal stability and solubility profiles are also key parameters evaluated in patent filings, particularly for optoelectronic devices.

Safety data sheets (SDS) for 1258652-07-1 emphasize standard laboratory handling protocols, aligning with global occupational safety standards. While not classified as hazardous, its storage under inert atmosphere is recommended to preserve its chemical integrity—a detail often queried in chemical procurement databases. Regulatory compliance, including REACH and FDA guidelines, is another hotspot for users navigating global supply chains.

Future research directions for (4,5-dihydro-1,2-oxazol-3-yl)methanamine may explore its chiral derivatives for asymmetric catalysis or bioconjugation techniques for targeted drug delivery. These avenues correlate with rising searches for "stereoselective synthesis" and "biocompatible linkers". As the scientific community prioritizes multifunctional compounds, this molecule's dual pharmacophore capability positions it as a strategic asset in interdisciplinary innovation.